Cas no 2034344-99-3 (4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine
• CAS No: 2034344-99-3
• MF: C₁₆H₁₈F₃N₅O₂
• MW: 369.3416
• CID: 5350461
• Update Time: 2025-10-22

4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethyl-1,2-oxazol-4-yl)-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• (3,5-dimethylisoxazol-4-yl)(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
• 4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C16H18F3N5O2/c1-9-14(10(2)26-22-9)15(25)24-6-4-23(5-7-24)13-8-12(16(17,18)19)20-11(3)21-13/h8H,4-7H2,1-3H3
• InChI Key： TVUXHBXIADXCRS-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC(C([H])([H])[H])=N1)N1C([H])([H])C([H])([H])N(C(C2C(C([H])([H])[H])=NOC=2C([H])([H])[H])=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 513
• XLogP3: 2.2
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine

Exploring 4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine (CAS No. 2034344-99-3): Properties, Applications, and Market Insights

The compound 4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine (CAS No. 2034344-99-3) is a specialized heterocyclic molecule with a unique structural framework. This molecule combines a pyrimidine core with a piperazine linker and a 3,5-dimethyl-1,2-oxazole-4-carbonyl moiety, making it an intriguing subject for researchers in medicinal chemistry and material science. Its trifluoromethyl group further enhances its potential in drug discovery, as this functional group is known to improve metabolic stability and bioavailability.

One of the key reasons for the growing interest in 4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine is its potential role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Researchers are exploring whether this compound could serve as a scaffold for developing selective kinase inhibitors, a hot topic in pharmaceutical R&D.

In addition to its pharmaceutical applications, CAS No. 2034344-99-3 has garnered attention in the field of agrochemicals. The presence of the trifluoromethyl group and the pyrimidine ring suggests potential utility in designing novel pesticides or herbicides. This aligns with the increasing demand for eco-friendly and highly effective crop protection agents, a major trend in modern agriculture.

The synthesis of 4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These processes require careful optimization to achieve high yields and purity, which is crucial for its application in high-value industries. Recent advancements in flow chemistry and catalysis have opened new avenues for improving the scalability of such syntheses.

From a commercial perspective, the market for specialty chemicals like CAS No. 2034344-99-3 is expanding rapidly. Pharmaceutical and agrochemical companies are actively seeking novel compounds with unique modes of action, driving demand for such molecules. Additionally, the rise of contract research organizations (CROs) has made it easier for smaller firms to access and evaluate these specialized compounds.

For researchers working with 4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine, proper handling and storage are essential. While not classified as hazardous, it should be stored in a cool, dry place away from strong oxidizing agents. Its solubility profile (typically soluble in organic solvents like DMSO and methanol but poorly soluble in water) should be considered when designing experiments.

The future outlook for CAS No. 2034344-99-3 appears promising, particularly in the context of personalized medicine and targeted therapies. As computational methods like AI-driven drug discovery become more sophisticated, compounds with complex structures like this one may see increased screening and optimization. Furthermore, its potential applications in material science, particularly in the development of specialty polymers or coatings, warrant further investigation.

In conclusion, 4-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine represents an exciting area of research at the intersection of chemistry, biology, and materials science. Its unique structural features and potential applications across multiple industries make it a compound worth watching in the coming years. As research continues, we may uncover even more innovative uses for this versatile molecule.